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Compound of Interest

5-Bromo-2-methylbenzene-1-
Compound Name:
sulfonic acid

Cat. No.: B1283415

Technical Guide: 5-Bromo-2-methylbenzene-1-
sulfonic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
characteristics of 5-Bromo-2-methylbenzene-1-sulfonic acid. The information is compiled
from various chemical data sources to support research and development activities.

Core Physical and Chemical Properties

5-Bromo-2-methylbenzene-1-sulfonic acid, with CAS number 56919-17-6, is an
organobromine compound.[1][2][3][4][5][6] Its properties are summarized in the table below,
providing a clear comparison of its key physical and chemical data points.
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Property Value Source(s)
Molecular Formula C7H7BrOsS [1112][3]
Molecular Weight 251.10 g/mol [1][2]
Exact Mass 249.92993 u [2][3]
Monoisotopic Mass 249.92993 u [2][3]
Density 1.735 g/cm3 [1][3]
Refractive Index 1.599 [11[3]
Topological Polar Surface Area  62.8 A2 [11[2]
Hydrogen Bond Donor Count 1 [1][3]
zzirnotgen Bond Acceptor 3 (3]
XLogP3 1.7 [11[3]
Complexity 244 [2][3]
Heavy Atom Count 12 [2][3]

Experimental Protocols

Detailed experimental protocols for the direct synthesis of 5-Bromo-2-methylbenzene-1-
sulfonic acid are not readily available in the public domain. However, a common synthetic
route for aromatic sulfonic acids involves the sulfonation of the corresponding aromatic
compound. A plausible precursor for this synthesis is 5-bromo-2-methylbenzoic acid. The
synthesis of this precursor is well-documented.

Synthesis of 5-Bromo-2-methylbenzoic Acid

A documented method for the synthesis of 5-bromo-2-methylbenzoic acid involves the
bromination of 2-methylbenzoic acid.[7][8]

Materials:
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2-methylbenzoic acid

Concentrated sulfuric acid

Bromine

Ice water

Ethanol

Procedure:

Dissolve 2-methylbenzoic acid in concentrated sulfuric acid in a reaction vessel equipped
with a mechanical stirrer at room temperature.[7]

Add bromine dropwise to the solution over a period of 10 minutes.[7]

Stir the reaction mixture at 25°C for 20 hours.[7]

Pour the reaction solution into ice water to precipitate the solid product.[7]
Filter the precipitated solid and wash it with water.[7]

Air-dry the solid to obtain the crude bromo compound.[7]

For purification, dissolve the crude product in ethanol at 70°C.[7]

Cool the solution to 20°C and then further cool to below 10°C for 3 hours to allow for
crystallization.[7]

Filter the precipitated crystals and air-dry them to obtain purified 5-bromo-2-methylbenzoic
acid.[7]

Visualizations

The following diagrams illustrate the logical relationships and a potential experimental

workflow.
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Logical Relationship of Compound Properties

5-Bromo-2-methylbenzene-1-sulfonic acid
(C7H7BrOsS)

Molecular Structure

influences allows calculation of

Physical Properties Computed Properties Spectroscopic Data
(Density, Refractive Index) (XLogP3, TPSA) (NMR, etc. - Predicted)

Click to download full resolution via product page

Caption: Relationship between molecular structure and properties.
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Synthesis Workflow for 5-Bromo-2-methylbenzoic Acid

Reaction

1. Dissolve 2-methylbenzoic acid
in conc. H2SO4

2. Add Bromine dropwise

3. Stir at 25°C for 20 hours

Proceed to

Workup & Isolation

4. Pour into ice water

5. Filter precipitated solid

6. Wash with water & air-dry

Proceed to

Purification

7. Dissolve crude product in hot ethanol

8. Cool to crystallize

9. Filter and dry pure product

Click to download full resolution via product page

Caption: Experimental workflow for a potential precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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